Cas no 408492-29-5 (3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzoic acid methyl ester)
408492-29-5 structure
Product Name:3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzoic acid methyl ester
CAS No:408492-29-5
MF:C14H18BClO4
MW:296.554323673248
MDL:MFCD11846464
CID:1004651
PubChem ID:56973098
Update Time:2025-04-20
3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,methyl ester
- Methyl 3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)be nzoate
- 2-(3-chloro-propionylamino)-benzoic acid methyl ester
- 2-(3-Chlorpropionamido)benzoesaeuremethylester
- 2-(3-Cl-5-(MeO2C)C6H3)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 3-chloro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid methyl ester
- methyl 2-(3-chloropropanamido)benzoate
- methyl 2-[(3-chloropropanoyl)amino]benzoate
- 3-Chloro-5-methoxycarbonyl-phenyl-boronic acid pinacol ester
- 408492-29-5
- EN300-336134
- (3-Chloro-5-(methoxycarbonyl)phenyl)boronic acid pinacol ester
- SCHEMBL1437728
- SB37091
- methyl 3-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- methyl3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- DB-262222
- MFCD11846464
- CS-0175350
- AKOS024462439
- methyl 3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- Z2044772587
- AS-42876
- OUPWIYDRPYRHNT-UHFFFAOYSA-N
- 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzoic acid methyl ester
-
- MDL: MFCD11846464
- Inchi: 1S/C14H18BClO4/c1-13(2)14(3,4)20-15(19-13)10-6-9(12(17)18-5)7-11(16)8-10/h6-8H,1-5H3
- InChI Key: OUPWIYDRPYRHNT-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=O)OC)C=C(B2OC(C)(C)C(C)(C)O2)C=1
Computed Properties
- Exact Mass: 296.09900
- Monoisotopic Mass: 296.0986669g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76000
- LogP: 2.42580
3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzoic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C428560-25mg |
3-Chloro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid methyl ester |
408492-29-5 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | C428560-50mg |
3-Chloro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid methyl ester |
408492-29-5 | 50mg |
$81.00 | 2023-05-18 | ||
| TRC | C428560-100mg |
3-Chloro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid methyl ester |
408492-29-5 | 100mg |
$121.00 | 2023-05-18 | ||
| TRC | C428560-250mg |
3-Chloro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid methyl ester |
408492-29-5 | 250mg |
$207.00 | 2023-05-18 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0072P-1g |
3-Chloro-5-methoxycarbonyl-phenyl-boronic acid pinacol ester |
408492-29-5 | 97% | 1g |
1509.52CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0072P-5g |
3-Chloro-5-methoxycarbonyl-phenyl-boronic acid pinacol ester |
408492-29-5 | 97% | 5g |
5766.69CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0072P-500mg |
3-Chloro-5-methoxycarbonyl-phenyl-boronic acid pinacol ester |
408492-29-5 | 97% | 500mg |
1170.3CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0072P-25g |
3-Chloro-5-methoxycarbonyl-phenyl-boronic acid pinacol ester |
408492-29-5 | 97% | 25g |
22473.12CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0072P-250mg |
3-Chloro-5-methoxycarbonyl-phenyl-boronic acid pinacol ester |
408492-29-5 | 97% | 250mg |
1000.69CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0072P-100mg |
3-Chloro-5-methoxycarbonyl-phenyl-boronic acid pinacol ester |
408492-29-5 | 97% | 100mg |
831.08CNY | 2021-05-07 |
3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzoic acid methyl ester Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
408492-29-5 (3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzoic acid methyl ester) Related Products
- 171364-80-0(Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)
- 480425-35-2(methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)
- 474709-76-7(4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester)
- 334018-52-9(3-Chloro-4-methoxycarbonylphenylboronic acid, pinacol ester)
- 17136-80-0(METHYL 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOATE)
- 1321613-04-0(3,5-Dichloro-4-(methoxycarbonyl)phenylboronic acid, pinacol ester)
- 710350-72-4(2-Chloro-5-methoxycarbonylphenylboronic acid pinacol ester)
- 1025718-75-5(Tert-butyl 4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)
- 944392-68-1(Dimethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)isophthalate)
- 929626-17-5(Methyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)
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